Cas no 2137705-09-8 (Thiazole, 2-(3-fluoro-5-methoxyphenyl)-)
Thiazole, 2-(3-fluoro-5-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 2-(3-fluoro-5-methoxyphenyl)-
-
- Inchi: 1S/C10H8FNOS/c1-13-9-5-7(4-8(11)6-9)10-12-2-3-14-10/h2-6H,1H3
- InChI Key: RHAYZHREWPJOSE-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1=CC(OC)=CC(F)=C1
Thiazole, 2-(3-fluoro-5-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378028-0.05g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 0.05g |
$959.0 | 2023-03-02 | ||
| Enamine | EN300-378028-0.1g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 0.1g |
$1005.0 | 2023-03-02 | ||
| Enamine | EN300-378028-0.25g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 0.25g |
$1051.0 | 2023-03-02 | ||
| Enamine | EN300-378028-0.5g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 0.5g |
$1097.0 | 2023-03-02 | ||
| Enamine | EN300-378028-1.0g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-378028-2.5g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 2.5g |
$2240.0 | 2023-03-02 | ||
| Enamine | EN300-378028-5.0g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 5.0g |
$3313.0 | 2023-03-02 | ||
| Enamine | EN300-378028-10.0g |
2-(3-fluoro-5-methoxyphenyl)-1,3-thiazole |
2137705-09-8 | 10.0g |
$4914.0 | 2023-03-02 |
Thiazole, 2-(3-fluoro-5-methoxyphenyl)- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Thiazole, 2-(3-fluoro-5-methoxyphenyl)-
Thiazole, 2-(3-fluoro-5-methoxyphenyl) and Its Significance in Modern Pharmaceutical Research
Thiazole, 2-(3-fluoro-5-methoxyphenyl) is a compound with the CAS number 2137705-09-8, which has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological effects. The presence of both fluoro and methoxy substituents in the phenyl ring enhances its interactiveness with biological targets, making it a promising candidate for further investigation.
The structural motif of Thiazole, 2-(3-fluoro-5-methoxyphenyl) incorporates a thiazole core, which is characterized by a sulfur atom bonded to two carbon atoms and a nitrogen atom. This core structure is known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The introduction of fluorine and methoxy groups at specific positions on the phenyl ring further modulates these properties, potentially leading to enhanced efficacy and selectivity in therapeutic applications.
In recent years, there has been a growing interest in developing novel compounds that can modulate inflammatory pathways, particularly in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Thiazole derivatives have shown promise in this area due to their ability to interact with various enzymes and receptors involved in inflammation. The specific substitution pattern of Thiazole, 2-(3-fluoro-5-methoxyphenyl) may confer unique interactions with target proteins, making it a valuable tool for studying inflammatory mechanisms.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The thiazole core can serve as a scaffold for further functionalization, allowing researchers to design molecules with tailored properties. For instance, modifications at the 2-position of the thiazole ring can introduce additional pharmacophores that enhance binding affinity or improve metabolic stability. This flexibility makes Thiazole, 2-(3-fluoro-5-methoxyphenyl) a versatile building block for drug discovery efforts.
The fluoro substituent at the 3-position of the phenyl ring is particularly noteworthy due to its ability to influence both physical properties and biological activity. Fluorine atoms are known to increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine can enhance binding interactions by participating in hydrophobic interactions or dipole-dipole forces with biological targets. These effects make fluorinated compounds attractive candidates for drug development.
The methoxy group at the 5-position adds another layer of complexity to the compound's behavior. Methoxy groups are often involved in hydrogen bonding interactions, which can be crucial for achieving high affinity binding to biological targets. Furthermore, methoxylation can affect the electronic properties of the aromatic ring, influencing its reactivity and interaction with other molecules. The combination of fluoro and methoxy substituents in Thiazole, 2-(3-fluoro-5-methoxyphenyl) may lead to synergistic effects that enhance its pharmacological profile.
Recent studies have begun to explore the potential applications of this compound in oncology research. Thiazole derivatives have been shown to exhibit anti-proliferative effects against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The structural features of Thiazole, 2-(3-fluoro-5-methoxyphenyl), particularly the presence of fluorine and methoxy groups, may contribute to its ability to disrupt these pathways effectively. Preliminary experiments suggest that it can induce apoptosis in cancer cells while sparing healthy cells, making it a promising candidate for further development.
In addition to its potential in oncology, this compound has also shown promise in addressing neurological disorders. The thiazole core is known to interact with various neurotransmitter receptors and ion channels, suggesting its potential as a treatment for conditions such as epilepsy and Alzheimer's disease. The specific substitution pattern may enhance its ability to modulate these targets without causing significant side effects. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.
The synthesis of Thiazole, 2-(3-fluoro-5-methoxyphenyl) presents an interesting challenge due to the need for precise functionalization at multiple positions on the molecule. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve the desired substitution pattern with high yield and purity. These synthetic strategies not only allow for the preparation of this compound but also provide valuable insights into developing similar thiazole derivatives for future research.
The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for therapeutic use. Preliminary studies suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, indicating its potential as a viable drug candidate. Further work is needed to optimize these properties through structural modifications.
In conclusion, Thiazole, 2-(3-fluoro-5-methoxyphenyl) (CAS number: 2137705-09-8) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its thiazole core combined with fluoro and methoxy substituents makes it a versatile scaffold for drug discovery efforts targeting various diseases including inflammation-related conditions and cancer. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a tool for both academic study and therapeutic development.
2137705-09-8 (Thiazole, 2-(3-fluoro-5-methoxyphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)